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Compound of Interest

Compound Name: Sporeamicin C

CAS No.: 141340-34-3

Cat. No.: B232527

Get Quote

Executive Summary & Molecule Profile
Sporeamicin C (CAS: 141340-34-3) is a bioactive macrolide antibiotic isolated from

Saccharopolyspora sp.[1] L53-18.[2] Structurally, it is the N-demethylated congener of

Sporeamicin A. It features a unique 14-membered lactone ring fused with a 2,3-dihydro-3-

oxofuran moiety, distinguishing it from the classical erythromycin scaffold.

While Sporeamicin A is the primary metabolite often cited for its superior tissue penetration,

Sporeamicin C represents a critical component of the complex, often studied to understand

the metabolic stability and activity spectrum of this novel class. In animal models, the

Sporeamicin class demonstrates significantly improved acid stability and tissue

pharmacokinetics compared to first-generation macrolides.
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Feature Specification

Compound Name Sporeamicin C

Formula C₃₆H₆₁NO₁₂

Molecular Weight 699.87 g/mol

Key Structural Feature
2,3-dihydro-3-oxofuran ring; N-demethylated

desosamine

Primary Target
Bacterial 50S Ribosomal Subunit (Peptidyl

Transferase Center)

Pharmacokinetic Profile: Mechanism & Absorption
Mechanism of Action (MOA)
Like other 14-membered macrolides, Sporeamicin C inhibits bacterial protein synthesis.[3]

However, its unique tricyclic furan-fused structure confers enhanced stability in the acidic

gastric environment, a known limitation of Erythromycin.
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Figure 1: Pharmacodynamic pathway of Sporeamicin C, highlighting its acid stability

advantage.

Absorption and Bioavailability (Rodent Models)
Experimental data indicates that the Sporeamicin complex (A and C) achieves higher peak

plasma concentrations (Cmax) and Area Under the Curve (AUC) than Erythromycin Stearate

when administered orally to rats.

Absorption: Rapid oral absorption due to lipophilic nature.
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Acid Stability: Unlike Erythromycin, which rapidly degrades to the inactive anhydro-

erythromycin in stomach acid, Sporeamicin C retains structural integrity, leading to higher

effective doses reaching the intestine.

Bioavailability (F): Estimated >40% in murine models (inferred from Sporeamicin A data),

significantly outperforming Erythromycin (~25%).

Tissue Distribution & Elimination
Tissue Penetration
One of the defining characteristics of Sporeamicin C is its extensive volume of distribution

(Vd). In rat models, tissue concentrations in the lung, spleen, and liver exceed plasma

concentrations by 10-50 fold. This "lysosomotropic" trapping is typical of macrolides but is

particularly pronounced in this series.

Elimination Pathways
Primary: Biliary excretion (feces).

Secondary: Renal clearance (<5% unchanged drug).

Metabolism: Sporeamicin C is the N-demethylated form. In vivo, it can be formed via the

demethylation of Sporeamicin A by hepatic CYP450 enzymes, or further metabolized to di-

demethylated products.

Comparative Performance Analysis
The following table contrasts Sporeamicin C (and its parent complex) with standard

macrolides.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b232527/docs?utm_src=pdf-body#comparative-guide-bioavailability-and-pharmacokinetics-of-sporeamicin-c-in-animal-models-1
https://www.benchchem.com/product/b232527/docs?utm_src=pdf-body#comparative-guide-bioavailability-and-pharmacokinetics-of-sporeamicin-c-in-animal-models-1
https://www.benchchem.com/product/b232527/docs?utm_src=pdf-body#comparative-guide-bioavailability-and-pharmacokinetics-of-sporeamicin-c-in-animal-models-1
https://www.benchchem.com/product/b232527/docs?utm_src=pdf-body#comparative-guide-bioavailability-and-pharmacokinetics-of-sporeamicin-c-in-animal-models-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b232527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
Sporeamicin C
(Complex)

Erythromycin
Stearate

Clarithromycin

Acid Stability
High (Furan ring

protection)

Low (Rapid

degradation)

High (Methylation

protection)

Oral Bioavailability

(Rat)
High Low to Moderate High

Plasma Half-life (T1/2) Extended (>3 hrs) Short (~1.5 hrs) Moderate (~3-4 hrs)

Lung/Plasma Ratio >20:1 ~5:1 ~15:1

Spectrum
Gram(+) (Staph,

Strep)

Gram(+) & some

Gram(-)
Expanded Gram(+)

Cross-Resistance
Yes (MLS_B

phenotype)
Yes Yes

Experimental Protocols
To validate the pharmacokinetics of Sporeamicin C, the following standardized protocol is

recommended. This workflow ensures reproducibility and minimizes variability caused by

formulation issues.

Protocol A: Single-Dose Pharmacokinetics in Sprague-
Dawley Rats
Objective: Determine Plasma Cmax, Tmax, and AUC.

Animal Selection: Male Sprague-Dawley rats (200–250 g), fasted for 12 hours pre-dose.

Formulation:

Dissolve Sporeamicin C (50 mg) in 1 mL Ethanol.

Dilute with 9 mL of 0.5% Carboxymethylcellulose (CMC) sodium solution.

Final Concentration: 5 mg/mL (Suspension).
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Administration:

Group 1 (IV): 10 mg/kg via tail vein (Vehicle: 5% DMSO/Saline).

Group 2 (PO): 50 mg/kg via oral gavage.

Sampling:

Collect blood (0.2 mL) from the jugular vein at 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours.

Centrifuge at 3000g for 10 min to harvest plasma.

Bioanalysis (HPLC-UV/MS):

Extraction: Protein precipitation with Acetonitrile (1:3 ratio).

Column: C18 Reverse Phase (e.g., 150 x 4.6 mm, 5 µm).

Mobile Phase: Acetonitrile : 0.05M Phosphate Buffer (pH 6.5) (45:55).

Detection: UV at 276 nm (Characteristic absorption of Sporeamicin).

Standard: Sporeamicin C reference standard (Internal Std: Clarithromycin).
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Figure 2: Step-by-step workflow for the pharmacokinetic evaluation of Sporeamicin C.

Expert Insights & Causality
Why Sporeamicin C outperforms Erythromycin in vivo: The causality lies in the 2,3-dihydro-3-

oxofuran moiety. In Erythromycin, the C-9 ketone and C-6 hydroxyl groups interact under acidic

conditions to form a hemiketal, which dehydrates to an inactive spiroketal. Sporeamicin's

unique ring structure prevents this cyclization, allowing the molecule to pass through the

stomach unchanged. This results in a higher fraction of the dose reaching the intestinal

absorption window, directly translating to the "higher plasma levels" observed in the referenced

studies (Morishita et al., 1992).
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The N-demethylation Factor: Sporeamicin C is the N-demethyl analog. In drug development,

N-demethylation (conversion of tertiary to secondary amine) often results in a slight reduction in

lipophilicity and intrinsic antibacterial activity but can improve metabolic stability against further

oxidative degradation. Researchers should monitor the C/A ratio in plasma to understand the

extent of first-pass metabolism.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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